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Compound of Interest

Compound Name: Fluperlapine

Cat. No.: B1663347

Technical Support Center: Fluperlapine Handling
and Disposal

This guide provides best practices for the safe handling and disposal of Fluperlapine in a
laboratory setting. Researchers, scientists, and drug development professionals should review
this information before working with this compound.

Frequently Asked Questions (FAQSs)

Q1: What is Fluperlapine and what are its primary hazards?

Fluperlapine is an atypical antipsychotic compound that is structurally and pharmacologically
similar to clozapine.[1] While a specific Safety Data Sheet (SDS) is not readily available, its
similarity to clozapine suggests that it should be handled as a potent psychoactive compound
with potential health risks. The primary hazards are associated with its pharmacological effects
and potential for causing adverse reactions upon exposure. It is intended for research use only
and not for human or veterinary use.[2][3]

Q2: What are the essential personal protective equipment (PPE) requirements for handling
Fluperlapine?

Due to the lack of a specific SDS, it is prudent to follow general guidelines for handling
hazardous chemicals in a laboratory setting.[4][5]
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PPE Category Specification

Rationale

) Nitrile or other chemical-
Hand Protection _
resistant gloves

To prevent skin contact and

absorption.

] Safety glasses with side
Eye Protection _
shields or goggles

To protect eyes from splashes

or airborne particles.

To protect skin and clothing

Body Protection A standard laboratory coat o
from contamination.
Recommended when handling
) ) ) the powder outside of a
Respiratory Protection A NIOSH-approved respirator

certified chemical fume hood to

avoid inhalation.

Q3: How should Fluperlapine be stored in the laboratory?

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

Storage Condition Recommendation

Reference

Short-term (days to weeks): 0-

Temperature 4°C. Long-term (months to
years): -20°C.

Light Store in a dark place.

Store in a dry, well-ventilated
Atmosphere area in a tightly sealed

container.

Troubleshooting Guides

Issue: | have spilled a small amount of solid Fluperlapine powder on the lab bench.

Solution:

» Restrict Access: Cordon off the affected area to prevent further contamination.
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Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and chemical-
resistant gloves.

Contain the Spill: Use absorbent pads or other suitable materials to gently cover the spill to
prevent the powder from becoming airborne.

Clean the Spill: Carefully wipe up the spilled material with a damp cloth or absorbent paper.
Avoid dry sweeping, which can generate dust.

Decontaminate the Area: Clean the spill area with a suitable laboratory detergent and then
rinse with water.

Dispose of Waste: All contaminated materials (absorbent pads, gloves, etc.) must be placed
in a sealed, labeled hazardous waste container for proper disposal by a licensed waste
management company.

Issue: | am unsure how to prepare a stock solution of Fluperlapine.

Solution:

Consult the Certificate of Analysis (CofA): The CofA provided by the supplier should contain
information on the solubility of the specific lot of Fluperlapine.

Work in a Ventilated Area: All handling of solid Fluperlapine and preparation of stock
solutions should be performed in a certified chemical fume hood to minimize inhalation
exposure.

Use Appropriate PPE: Wear a lab coat, safety glasses, and chemical-resistant gloves.

Weighing: Tare a suitable container on an analytical balance. Carefully add the desired
amount of Fluperlapine powder.

Dissolving: Add the appropriate solvent to the container with the Fluperlapine powder.
Gently swirl or vortex to dissolve. Sonication may be used if necessary, ensuring the
container is properly sealed.
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o Storage: Store the stock solution in a tightly sealed, clearly labeled container at the
recommended temperature, protected from light.

Experimental Protocols
Protocol 1: Safe Weighing of Fluperlapine Powder
e Preparation:

o Ensure the analytical balance is located inside a certified chemical fume hood or a
ventilated balance enclosure.

o Don appropriate PPE: lab coat, safety glasses, and two pairs of chemical-resistant gloves.

e Procedure:

o

Place a clean, empty weighing vessel on the balance pan and tare the balance.

[¢]

Carefully transfer the desired amount of Fluperlapine powder from the stock container to
the weighing vessel using a clean spatula.

[¢]

Once the desired weight is obtained, securely close the stock container.

[¢]

Record the weight and proceed with the experimental procedure.
e Cleanup:

o Carefully clean the spatula and any contaminated surfaces with a damp cloth.

o Dispose of the cloth and outer gloves in a designated hazardous waste container.
Protocol 2: Disposal of Fluperlapine Waste

All Fluperlapine waste, including unused compounds, contaminated consumables (e.g.,
pipette tips, tubes), and cleaning materials, must be treated as hazardous chemical waste.

e Segregation:
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o Collect all Fluperlapine waste in a dedicated, clearly labeled, and sealed hazardous
waste container. Do not mix with other waste streams unless compatible.

e Labeling:

o The waste container must be labeled with "Hazardous Waste," the name "Fluperlapine,”
and the approximate concentration and quantity.

o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory, away from incompatible materials.

» Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health & Safety (EH&S) department or a licensed hazardous waste
disposal contractor. It is illegal and unsafe to dispose of such chemicals down the drain or
in regular trash.

Visualizations

Preparation Handling Cleanup & Disposal
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Fluperlapine.
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Fluperlapine Spill Occurs

Is the spill large or
in a poorly ventilated area?

Evacuate the area.

Contact EH&S immediately. Don appropriate PPE

Contain the spill with
absorbent material

Clean up the spill

Decontaminate the area

Dispose of all waste as
hazardous material

Click to download full resolution via product page

Caption: Decision Tree for Fluperlapine Spill Cleanup.

Chemical and Physical Properties
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Property Value Reference
Molecular Formula C19H20FN3

Molar Mass 309.39 g/mol

CAS Number 67121-76-0

Appearance Solid (assumed)

Information not readily
Solubility available, refer to supplier's

Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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